1-Benzoyl-4-(phenylacetyl)piperazine

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4g/mol
• IUPAC Name: 1-(4-benzoylpiperazin-1-yl)-2-phenylethanone
• InChI: InChI=1S/C19H20N2O2/c22-18(15-16-7-3-1-4-8-16)20-11-13-21(14-12-20)19(23)17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key: BGOFMIAJGJMNSY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

1-Benzoyl-4-(phenylacetyl)piperazine is a piperazine derivative featuring dual acyl substitutions: a benzoyl group at the N1 position and a phenylacetyl group at the N4 position. Piperazine derivatives are widely studied for their pharmacological properties, particularly in targeting neurotransmitter receptors and enzymes. The benzoyl and phenylacetyl moieties in this compound influence its electronic, steric, and solubility profiles, which are critical for interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Receptor Affinity and Selectivity

• Benzoyl vs. Phenylacetyl Substitutions: In adenosine receptor (AR) studies, replacing a benzoyl group (e.g., compounds 26, 27) with a phenylacetyl group (e.g., compound 23) on piperazine improved binding affinity at the human A2A adenosine receptor (hA2AAR). Benzoyl-substituted derivatives exhibited reduced affinity (212–348 nM) and selectivity (35–48-fold), whereas phenylacetyl analogs retained high affinity (40–95 nM) but showed poor selectivity against A1 receptors (12–37-fold) . Bulky Substituents: Introducing a diphenylacetyl group (compound 34) enhanced hA2AAR affinity (93 nM) and selectivity (A1/A2A = 80-fold), contrasting with the detrimental effects of naphthyl substitutions (compound 28), which abolished receptor binding entirely .

• Para-Substituents on the Piperazine Phenyl Group :

  • Substitutions like chloro or nitro in the para position of the phenyl ring reduced serotonin 5-HT1A receptor affinity. Conversely, a three-carbon alkyl linker between the coumarin and piperazine moieties increased affinity and selectivity .

Functional Group Variations in Piperazine Derivatives

• Crystal Structure Comparisons: 1-Benzoyl-4-(4-nitrophenyl)piperazine (Compound I) crystallizes in the orthorhombic system (space group Pna21), while 1-(4-bromobenzoyl)-4-phenylpiperazine (Compound II) adopts a monoclinic system (P21). These differences influence molecular packing and solubility .

Pharmacological and Physicochemical Properties

Solubility and pKa Profiles

Compound Type	Spacer Between Piperazine and Core	Aqueous Solubility (μM)	Calculated pKa
Ethylene spacer (e.g., 8ac )	Ethylene	80 (pH 2.0 and 6.5)	6–7
Methylene spacer (e.g., 8j )	Methylene	80 (pH 2.0 and 6.5)	~5.0
Direct attachment (e.g., 8a )	None	<20 (pH 2.0 and 6.5)	≤3.8

• Compounds with ethylene or methylene spacers between piperazine and the core structure (e.g., quinolones) exhibit higher solubility due to reduced basicity of the piperazine nitrogen (pKa 5–7). Direct attachment of an N-phenylpiperazinyl group lowers solubility (<20 μM) .

Impact of Aromatic Substitutions

Substituent Type	Example Compound	Receptor Affinity (nM)	Selectivity Ratio
Benzoyl	26 , 27	hA2AAR: 212–348	A1/A2A: 35–48
Phenylacetyl	23	hA2AAR: 40–95	A1/A2A: 12–37
Diphenylacetyl	34	hA2AAR: 93	A1/A2A: 80

• Bulky diphenylacetyl groups improve selectivity, while smaller acyl groups balance affinity and solubility .

Key Research Findings and Implications

Structural Flexibility : The phenylacetyl group in 1-Benzoyl-4-(phenylacetyl)piperazine likely offers a balance between receptor engagement and solubility, contrasting with benzoyl analogs that prioritize rigidity over bioavailability .

Crystallographic Stability: Orthorhombic and monoclinic crystal systems (e.g., Compounds I and II) suggest that nitro or bromo substituents influence molecular conformation and stability, which may affect formulation .

Synthetic Strategies : Nucleophilic substitution and dimerization methods (e.g., dispirotripiperazinium dichloride synthesis) highlight pathways for modifying piperazine derivatives while retaining core pharmacophores .